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ARP-100 (MMP-2 Inhibitor III) is a potent and selective small-molecule inhibitor. Its key biochemical

profile is summarized below:

Property Description

Primary Target MMP-2 (Gelatinase-A) [1] [2]

IC₅₀ for MMP-2 12 nM (Cell-free assay) [1] [2] [3]

Mechanism of Action Competitively interacts with the S1' pocket of MMP-2 [1] [3]

| Selectivity Profile | Displays selectivity over other MMPs [1] [2] [3]:

MMP-9: IC₅₀ = 200 nM
MMP-3: IC₅₀ = 4.5 µM

MMP-1: IC₅₀ > 50 µM
MMP-7: IC₅₀ > 50 µM | | Molecular Weight | 364.42 g/mol [1] [2] [3] | | Chemical Formula |

C₁₇H₂₀N₂O₅S [1] [2] [3] | | CAS Number | 704888-90-4 [1] [3] [4] |

In Vitro Experimental Protocols

Anti-Invasion Assay in HT1080 Fibrosarcoma Cells
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This protocol models the inhibition of cellular invasion through a reconstituted basement membrane

(Matrigel) [1] [2] [4].

Cell Line: HT1080 human fibrosarcoma cells (known to overexpress MMP-2 and MMP-9) [1] [4].
Materials: Matrigel, cell culture plates, complete medium, ARP-100 stock solution.

ARP-100 Working Concentration: 50 nM in complete medium [1] [3].
Procedure:

Plate HT1080 cells on a layer of Matrigel in complete medium and allow to adhere for 24 hours.
After 24 hours, replace the medium with fresh complete medium containing either ARP-100 (50

nM) or a vehicle control (e.g., DMSO).
Incubate the cells for an additional 1 hour [1].

Quantify the anti-invasive effect by measuring the reduction in the total number of invasive
elongations or branches formed by the cells through the Matrigel matrix [1] [4].

MMP-2 and Angiogenesis Signaling Study in Lung Cancer Cells

This protocol, adapted from a study in lung cancer cells, investigates the role of MMP-2 in the PI3K/AKT

signaling pathway and VEGF expression [5].

Cell Lines: A549 or H1299 lung adenocarcinoma cells [5].
ARP-100 Application: Treatment with ARP-100 is used to chemically inhibit MMP-2 activity, often in

parallel with genetic suppression (e.g., MMP-2 siRNA) [5].
Key Readouts:

Western Blotting: Analyze protein levels of VEGF, PI3K, phosphorylated AKT (Ser-473), and
HIF-1α [5].

Immunoprecipitation: Assess the interaction between MMP-2 and integrin-αVβ3 [5].
ELISA: Quantify VEGF secretion into the conditioned medium [5].

Tube Formation Assay: Use conditioned medium from treated cells to test its ability to support
angiogenesis in endothelial cell cultures [5].

This research demonstrated that MMP-2 inhibition by ARP-100 disrupts integrin-αVβ3-mediated activation

of the PI3K/AKT pathway, leading to reduced VEGF expression and impaired tumor cell-induced

angiogenesis [5].
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Diagram 1: ARP-100 disrupts the pro-angiogenic MMP-2 / Integrin-αVβ3 / PI3K/AKT signaling axis,

leading to reduced VEGF expression. Based on findings from [5].

Ex Vivo Experimental Protocol

Induction of Hypertrophic Growth in Rat Cardiomyocytes

This ex vivo model uses isolated heart muscle cells to study hypertrophy and the role of intracellular MMPs

[6].

Cell Preparation: Ventricular cardiomyocytes are isolated from adult male Wistar rats and

maintained in culture [6].
Hypertrophic Stimulation: Cardiomyocytes are treated with a pro-hypertrophic agent (not specified

in the search results, but commonly phenylephrine or endothelin-1) [6].
ARP-100 Application: Co-treatment of the stimulated cardiomyocytes with ARP-100 to selectively

inhibit MMP-2 [6].
Incubation Time: The study treated cells for 48 hours [6].

Key Readouts:
Cell Size: Measure the cross-sectional area of rod-shaped cardiomyocytes [6].

Protein Synthesis: Determine the rate of protein synthesis by measuring the incorporation of
14C-phenylalanine over 24 hours [6].

Signaling Pathways: Analyze phosphorylation of ERK and AKT, and inhibition of GSK3β via
Western blot [6].

The study concluded that MMP-2 inhibition by ARP-100 promotes hypertrophic growth in cardiomyocytes,

indicating that MMP-2 acts as a repressor of hypertrophy in this system [6].
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Diagram 2: In isolated rat cardiomyocytes, ARP-100 promotes hypertrophic growth by activating pro-

hypertrophic MEK/ERK and PI3K/AKT/GSK3β signaling pathways. Based on findings from [6].

Preparation and Handling Guidelines

Stock Solution Preparation

Solvent: DMSO. Solubility is approximately 73-100 mg/mL (200-274 mM) [1] [2] [3].
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Storage: Store stock solutions at -20°C or below. For long-term storage, aliquot and store at -80°C [3]

[7].
Stability: Stock solutions in DMSO are generally stable for several months when stored properly at

-80°C [3] [7].

In Vitro Formulations

When treating cells, the final DMSO concentration should typically be kept below 0.1% to minimize solvent

toxicity.

In Vivo Formulations

For animal studies, specific formulations have been validated. Below are two examples from supplier data

[1] [3]:

Formulation Composition Final Concentration

Solution
(Oral/IP)

5% DMSO + 40% PEG300 + 5% Tween-80 + 50%

ddH₂O

3.65 mg/mL (10.02 mM)

[1]

Solution (Oral) 5% DMSO + 95% Corn Oil 0.52 mg/mL (1.43 mM) [1]

Preparation Tip: Always add solvents in the specified order and ensure the solution is clear at each
step before proceeding. Vortexing, sonication, or gentle heating may be used to aid dissolution [1] [3].

Critical Considerations for Experimental Design

Off-Target Effects: While ARP-100 is selective for MMP-2 over several other MMPs, be aware of its

activity on MMP-9 (IC₅₀ 200 nM). For studies where MMP-9 inhibition could be a confounder, include
appropriate controls [1] [7].

Cell Line Verification: Confirm the expression profile of MMP-2 and other relevant MMPs in your
specific cell line, as results can vary.

Functional Assays: Correlate biochemical inhibition with a functional readout (e.g., gelatin
zymography for MMP-2 activity) to confirm the compound's effect in your system [5].
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Solvent Controls: Always include vehicle controls (e.g., DMSO at the same concentration used for

ARP-100 treatment) in every experiment.

Application Notes Summary

Application Area Experimental Model Key Outcome of ARP-100 Treatment Citations

Cancer Invasion &
Angiogenesis

HT1080 fibrosarcoma
cells; A549 lung cancer

cells

Reduced cellular invasion; Decreased
VEGF expression and angiogenesis via

PI3K/AKT pathway inhibition

[1] [4] [5]

Cardiac
Hypertrophy

Isolated rat ventricular

cardiomyocytes

Enhanced hypertrophic growth,

indicating a protective role for
endogenous MMP-2

[6]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [ARP-100 Characteristics and Selectivity]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b519372#how-to-use-arp-100-in-

experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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